4-(3-Chlorophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-chlorophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16ClN3/c1-11-6-7-14(8-12(11)2)17-10-16(21-18(20)22-17)13-4-3-5-15(19)9-13/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: OTRYOZQALUOPCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=NC(=C2)C3=CC(=CC=C3)Cl)N)C
• Molecular Formula: C18H16ClN3
• Molecular Weight: 309.8 g/mol

Description

4-(3-Chlorophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine, or 4-CPP, is a synthetic compound that has been used extensively in scientific research. It is a pyrimidine derivative, and it has been studied for its potential use in a variety of applications.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Studies have demonstrated various synthesis techniques for compounds structurally similar to 4-(3-Chlorophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine. For instance, one study described the synthesis of a related compound, N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, through cyclization processes involving nickel nitrate and thiosemicarbazide, highlighting complex molecular interactions and structural formation processes in these types of compounds (Repich et al., 2017).

• Crystal Structure Insights : The crystal structure of similar compounds reveals intricate molecular arrangements. For example, the study on N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine demonstrated how molecules form inversion dimers via hydrogen bonds and are packed into layers through π-stacking interactions, providing insights into the spatial arrangement and potential interactions of these compounds (Repich et al., 2017).

Potential Biological Applications

• Antiproliferative Activity : Similar pyrimidine derivatives have been evaluated for their antiproliferative activities. For example, research on pyrimido[1,6-a]thieno[2,3-d]pyrimidin-4-ones showed their potential as antiproliferative agents against cancer cell lines, indicating the potential biomedical relevance of pyrimidine derivatives in therapeutic applications (Atapour-Mashhad et al., 2017).

• Antifungal Effects : Another study on 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound found significant antifungal effects against specific types of fungi, suggesting the potential of similar compounds in antifungal applications (Jafar et al., 2017).

Chemical and Physical Properties

• Quantum Chemical Characterization : Research has been conducted on the quantum chemical characterization of hydrogen bonding sites in pyrimidine compounds, which can provide essential insights into the reactivity and interaction potential of 4-(3-Chlorophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine (Traoré et al., 2017).

• Microwave Irradiative Synthesis : The use of microwave irradiative cyclocondensation has been explored for the synthesis of pyrimidine-linked heterocyclic compounds, highlighting advanced methods that could be applicable to the synthesis of 4-(3-Chlorophenyl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine (Deohate & Palaspagar, 2020).